Cas no 1849395-24-9 (1-(2-Fluoroethyl)-4-methylpiperidine)

• Product Name: 1-(2-Fluoroethyl)-4-methylpiperidine
• CAS No: 1849395-24-9
• MF: C₈H₁₆FN
• MW: 145.217745780945
• CID: 5700637
• Update Time: 2025-10-15

1-(2-Fluoroethyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(2-fluoroethyl)-4-methyl-
• 1-(2-Fluoroethyl)-4-methylpiperidine

• Inchi： 1S/C8H16FN/c1-8-2-5-10(6-3-8)7-4-9/h8H,2-7H2,1H3
• InChI Key： DHWXHYCQFFUPSD-UHFFFAOYSA-N
• SMILES： N1(CCF)CCC(C)CC1

Experimental Properties

• Density: 0.904±0.06 g/cm3(Predicted)
• Boiling Point: 167.5±15.0 °C(Predicted)
• pka: 8.17±0.10(Predicted)

Additional information on 1-(2-Fluoroethyl)-4-methylpiperidine

Comprehensive Analysis of 1-(2-Fluoroethyl)-4-methylpiperidine (CAS No. 1849395-24-9): Properties, Applications, and Industry Trends

The chemical compound 1-(2-Fluoroethyl)-4-methylpiperidine (CAS No. 1849395-24-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This fluorinated piperidine derivative combines the versatility of a piperidine scaffold with the strategic incorporation of a fluoroethyl group, making it a valuable building block for modern synthetic chemistry.

From a molecular perspective, 1-(2-Fluoroethyl)-4-methylpiperidine features a six-membered nitrogen-containing ring (piperidine) substituted with both a methyl group at the 4-position and a 2-fluoroethyl moiety at the nitrogen atom. This specific arrangement influences its physicochemical properties, including its polarity, basicity, and potential for hydrogen bonding - characteristics that are frequently searched by researchers investigating bioisosteric replacements or metabolic stability enhancement in drug design.

The growing interest in fluorinated compounds within medicinal chemistry circles has positioned 1-(2-Fluoroethyl)-4-methylpiperidine as a compound of particular interest. Recent literature searches reveal trending queries about "fluorine in drug design 2024" and "piperidine derivatives for CNS targets," reflecting the current scientific community's focus on these structural motifs. The presence of fluorine in this molecule may influence its lipophilicity and membrane permeability, two parameters frequently optimized in modern pharmaceutical development.

In synthetic applications, CAS 1849395-24-9 serves as a versatile intermediate. Laboratory searches often include terms like "N-fluoroethylation methods" and "piperidine protecting groups," indicating its utility in multi-step syntheses. The compound's stability under various conditions makes it suitable for diverse organic transformations, including alkylation reactions and catalytic hydrogenation processes that are commonly explored in process chemistry optimization.

Analytical characterization of 1-(2-Fluoroethyl)-4-methylpiperidine typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR for the fluorine moiety), mass spectrometry, and HPLC purity analysis. These methods address common researcher concerns about "fluorine NMR chemical shifts" and "HPLC methods for amine compounds" - frequent search terms in analytical chemistry forums. The compound's distinct spectral signatures facilitate its identification and quality control in research settings.

The pharmaceutical industry's growing emphasis on targeted drug delivery and blood-brain barrier penetration has increased the relevance of compounds like 1-(2-Fluoroethyl)-4-methylpiperidine. Search trend analysis shows rising interest in "fluorine in CNS drug design" and "polar surface area calculation," parameters where this compound's structure offers interesting possibilities. Its balanced molecular weight (157.21 g/mol) and potential for hydrogen bond formation make it a candidate for fragment-based drug discovery approaches.

From a safety perspective, proper handling of 1-(2-Fluoroethyl)-4-methylpiperidine requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers frequently search for "amine compound storage" and "fluorinated compound stability" - considerations that apply to this material. Appropriate ventilation, chemical-resistant gloves, and protective eyewear represent standard safety measures when working with this compound in laboratory settings.

The commercial availability of CAS 1849395-24-9 has expanded in recent years to meet growing research demand. Procurement-related searches often include terms like "high purity piperidine derivatives" and "custom fluorination services," reflecting the compound's niche but important position in the fine chemicals market. Multiple suppliers now offer this material at various purity grades, typically ranging from 95% to 98% by HPLC analysis.

Looking forward, the scientific applications of 1-(2-Fluoroethyl)-4-methylpiperidine may expand into emerging areas such as PET tracer development (given the presence of fluorine-19) and ligand design for biological targets. These potential applications align with current research trends visible in search queries about "fluorine in imaging agents" and "small molecule neurotransmitters." The compound's structural features position it well for these cutting-edge applications in chemical biology and diagnostic imaging.

In conclusion, 1-(2-Fluoroethyl)-4-methylpiperidine (CAS No. 1849395-24-9) represents an interesting example of modern fluorinated heterocyclic chemistry with diverse potential applications. Its combination of a piperidine core with strategic fluorine substitution addresses several current research priorities in medicinal and synthetic chemistry. As evidenced by search trends and publication activity, this compound continues to attract scientific interest for both fundamental studies and practical applications in chemical research and development.